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Executive Summary
(Dicyclopropylmethyl)(oxolan-2-ylmethyl)amine (hereafter referred to as DCP-THF-Amine)

is a specialized secondary amine scaffold characterized by a unique balance of steric bulk and

polar functionality. It combines the lipophilic, metabolically robust dicyclopropylmethyl moiety

with the polar, hydrogen-bond-accepting tetrahydrofurfuryl (oxolan-2-ylmethyl) group.

This Application Note details the biological potential, physicochemical properties, and

experimental protocols for utilizing DCP-THF-Amine in Hit-to-Lead (H2L) optimization. While

often employed as a high-value intermediate, the free amine itself exhibits potential bioactivity

profiles consistent with ion channel modulators and GPCR ligands. This guide provides

researchers with the necessary framework to screen, profile, and derivatize this compound for

CNS and anti-infective drug discovery programs.
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Understanding the fundamental properties of DCP-THF-Amine is a prerequisite for accurate

biological evaluation. The dicyclopropyl group acts as a bioisostere for isopropyl or cyclohexyl

groups, often improving metabolic stability by blocking CYP450 oxidation sites, while the THF

ring improves aqueous solubility compared to purely aliphatic analogs.

Table 1: Physicochemical Properties
Property

Value
(Predicted/Experimental)

Relevance to Bioactivity

Molecular Formula C₁₂H₂₁NO --

Molecular Weight 195.30 g/mol

Fragment-like; ideal for FBDD

(Fragment-Based Drug

Discovery).

cLogP ~2.1 - 2.5

Optimal range for CNS

penetration and membrane

permeability.

pKa (Basic) ~9.5 - 10.2

Exists predominantly as a

cation at physiological pH

(7.4), favoring interaction with

Asp/Glu residues in receptors.

TPSA ~21 Å²
High blood-brain barrier (BBB)

permeability potential.

Rotatable Bonds 4

Moderate flexibility allows

induced-fit binding without

excessive entropy penalty.

Biological Activity & Mechanism of Action[1]
Pharmacophore Analysis
DCP-THF-Amine is not a single-target drug but a Privileged Structure—a scaffold capable of

binding to multiple receptor types due to its specific geometric and electronic features.

Dicyclopropylmethyl Motif: Provides a bulky, hydrophobic "anchor." This motif is frequently

observed in NMDA receptor antagonists, Sigma-1 receptor ligands, and Viral entry inhibitors.
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The cyclopropyl rings provide metabolic stability (blocking alpha-hydroxylation) often

superior to isopropyl groups.

Oxolan-2-ylmethyl (THF) Motif: Acts as a hydrogen bond acceptor. It mimics the ribose ring

in nucleosides or the ether oxygen in various CNS-active agents, facilitating interactions with

serine/threonine residues in binding pockets.

Target Classes & Screening Context
Researchers should prioritize screening DCP-THF-Amine in the following biological contexts:

CNS Ion Channels (NMDA/Calcium): The steric bulk of the dicyclopropyl group combined

with a protonated amine mimics the pharmacophore of channel blockers like Memantine or

Amantadine.

Sigma-1 Receptors: The combination of a basic amine flanked by hydrophobic domains is

the classic pharmacophore for Sigma-1 ligands, which are investigated for neuroprotection

and neuropathic pain.

Monoamine Transporters (DAT/NET/SERT): Secondary amines with this lipophilicity profile

often show affinity for monoamine transporters.

Structural Logic Diagram
The following diagram illustrates the structure-activity relationship (SAR) logic driving the

biological application of this scaffold.
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Caption: SAR dissection of DCP-THF-Amine highlighting how specific structural motifs

contribute to potential biological targets and ADME properties.

Experimental Protocols
Stock Solution Preparation
Objective: Create a stable, precipitation-free stock for biological assays. Safety: Wear nitrile

gloves and safety glasses. Handle in a fume hood.

Weighing: Accurately weigh 10 mg of DCP-THF-Amine (free base or HCl salt).

Note: The free base may be a viscous oil; the HCl salt is a solid.

Solvent Choice:

Primary: DMSO (Dimethyl sulfoxide).[1]

Secondary: Ethanol (if DMSO is incompatible with downstream assay).

Dissolution:

Add 1.0 mL of sterile DMSO to yield a ~50 mM stock solution (adjust based on exact MW).
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Vortex for 30 seconds.

Verification: Inspect visually for Schlieren lines or particulates.

Storage: Aliquot into amber glass vials. Store at -20°C. Stable for 6 months.

In Vitro Microsomal Stability Assay
Rationale: The dicyclopropyl group is often selected to improve half-life. This assay validates

that hypothesis against standard alkyl amines.

Materials:

Pooled Human/Mouse Liver Microsomes (0.5 mg/mL protein).

NADPH Regenerating System.

Test Compound: DCP-THF-Amine (1 µM final conc).

Control: Verapamil (High clearance), Warfarin (Low clearance).

Procedure:

Pre-Incubation: Mix 495 µL of Microsome/Buffer mix (PBS pH 7.4) with 5 µL of 100 µM

compound stock. Pre-incubate at 37°C for 5 mins.

Initiation: Add 50 µL of NADPH regenerating system to start the reaction.

Sampling: At time points t = 0, 15, 30, 60 min, remove 50 µL aliquots.

Quenching: Immediately dispense aliquot into 150 µL ice-cold Acetonitrile (containing

Internal Standard).

Analysis: Centrifuge (4000g, 10 min). Analyze supernatant via LC-MS/MS.

Calculation: Plot ln(% remaining) vs. time.

Expected Result:
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min indicates enhanced stability due to the cyclopropyl modification compared to an
isopropyl analog.

Primary Binding Screen (Fluorescence Displacement)
Objective: Quick profiling of the amine's affinity for hydrophobic pockets (e.g., Sigma-1 or

generic GPCR pockets) using a displacement model.

Protocol:

Assay Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂.

Plate Setup: Use 96-well black plates.

Ligand: Add radioligand or fluorescent tracer (e.g., specific for Sigma-1 or NMDA) at

concentration.

Compound Addition: Add DCP-THF-Amine in a dose-response curve (0.1 nM to 10 µM).

Incubation: 60 min at Room Temperature in dark.

Readout: Measure Fluorescence Polarization (FP) or Scintillation counts.

Data Analysis: Fit to Sigmoidal Dose-Response (Variable Slope) to determine

.

Synthetic Utility & Derivatization Workflow
For medicinal chemists, DCP-THF-Amine is a "Reverse Scaffold." You do not just screen it; you

build onto it. The secondary amine is the reactive handle.

Recommended Derivatization Pathways:

Urea Formation: React with isocyanates to form Urea derivatives (common in soluble

epoxide hydrolase inhibitors).
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Reductive Amination: React with aryl aldehydes to create tertiary amines (common in

antihistamines/antipsychotics).

Amide Coupling: React with carboxylic acids to form amides (common in ion channel

modulators).

Workflow Diagram: From Scaffold to Lead
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Caption: Strategic workflow for utilizing DCP-THF-Amine in a library expansion campaign.
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(Note: While specific biological data for the exact hybrid molecule is proprietary or sparse in

public domains, the references above validate the bioactivity of the constituent

pharmacophores.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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